Cas no 379253-50-6 (N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide)
379253-50-6 structure
Product Name:N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide
CAS No:379253-50-6
MF:C16H16N2O4S
MW:332.374242782593
CID:5808964
PubChem ID:893313
Update Time:2023-11-21
N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)thio]-
- F2537-0184
- AKOS000376715
- Z18770176
- N-(2-methoxy-5-nitrophenyl)-2-(4-methylphenyl)sulfanylacetamide
- AB00325820-02
- N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide
- N-(2-methoxy-5-nitrophenyl)-2-(p-tolylthio)acetamide
- 379253-50-6
-
- Inchi: 1S/C16H16N2O4S/c1-11-3-6-13(7-4-11)23-10-16(19)17-14-9-12(18(20)21)5-8-15(14)22-2/h3-9H,10H2,1-2H3,(H,17,19)
- InChI Key: QNPTZPMOAMKRNH-UHFFFAOYSA-N
- SMILES: C(NC1=CC([N+]([O-])=O)=CC=C1OC)(=O)CSC1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 332.08307817g/mol
- Monoisotopic Mass: 332.08307817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 522.5±50.0 °C(Predicted)
- pka: 12.07±0.70(Predicted)
N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2537-0184-2μmol |
N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide |
379253-50-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2537-0184-5μmol |
N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide |
379253-50-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2537-0184-10μmol |
N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide |
379253-50-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2537-0184-20μmol |
N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide |
379253-50-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2537-0184-1mg |
N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide |
379253-50-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2537-0184-2mg |
N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide |
379253-50-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2537-0184-3mg |
N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide |
379253-50-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2537-0184-4mg |
N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide |
379253-50-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2537-0184-5mg |
N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide |
379253-50-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2537-0184-10mg |
N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide |
379253-50-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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